Cas no 14569-71-2 (2-Propanol,1,3-bis(4-nonylphenoxy)-)

• Product name: 2-Propanol,1,3-bis(4-nonylphenoxy)-
• CAS No: 14569-71-2
• MF: C₃₃H₅₂O₃
• MW: 496.764190673828
• CID: 140277
• PubChem ID: 84529

2-Propanol,1,3-bis(4-nonylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,3-bis(4-nonylphenoxy)-
• 1,3-Bis(4-nonylphenoxy)-2-propanol
• 1,3-bis(4-nonylphenoxy)propan-2-ol
• 2-Propanol, 1,3-bis(p-nonylphenoxy)-
• 14569-71-2
• DTXSID4065787
• 2-Propanol, 1,3-bis(4-nonylphenoxy)-

• Inchi： InChI=1S/C33H52O3/c1-3-5-7-9-11-13-15-17-29-19-23-32(24-20-29)35-27-31(34)28-36-33-25-21-30(22-26-33)18-16-14-12-10-8-6-4-2/h19-26,31,34H,3-18,27-28H2,1-2H3
• InChI Key： GZHMCMAVIFKXEJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OCC(O)COC2C=CC(CCCCCCCCC)=CC=2)=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 496.39186
• Monoisotopic Mass: 496.39164552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 22
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers